(±)4-HDHA (±)4-HDHA (±)4-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. Enzymatic transformation of DHA by RBL-1 cells also produces 4-HDHA. However, the enzymatic product is most likely the S-isomer. (±)4-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name: Vulcanchem
CAS No.: 90906-40-4
VCID: VC0163525
InChI: InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20-22(24)25/h3-4,6-7,9-10,12-13,15-18,21,23H,2,5,8,11,14,19-20H2,1H3,(H,24,25)
SMILES: CCC=CCC=CCC=CCC=CCC=CC=CC(CCC(=O)O)O
Molecular Formula: C22H32O3
Molecular Weight: 344.495

(±)4-HDHA

CAS No.: 90906-40-4

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VCID: VC0163525

Molecular Formula: C22H32O3

Molecular Weight: 344.495

(±)4-HDHA - 90906-40-4

CAS No. 90906-40-4
Product Name (±)4-HDHA
Molecular Formula C22H32O3
Molecular Weight 344.495
IUPAC Name 4-hydroxydocosa-5,7,10,13,16,19-hexaenoic acid
Standard InChI InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20-22(24)25/h3-4,6-7,9-10,12-13,15-18,21,23H,2,5,8,11,14,19-20H2,1H3,(H,24,25)
Standard InChIKey IFRKCNPQVIJFAQ-UHFFFAOYSA-N
SMILES CCC=CCC=CCC=CCC=CCC=CC=CC(CCC(=O)O)O
Description (±)4-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. Enzymatic transformation of DHA by RBL-1 cells also produces 4-HDHA. However, the enzymatic product is most likely the S-isomer. (±)4-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Synonyms 4-hydroxy Docosahexaenoic Acid;(±)4-HDoHE
Reference 1.VanRollins, M. and Murphy, R.C. Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. J. Lipid Res. 25(5), 507-517 (1984).
PubChem Compound 53394255
Last Modified Nov 11 2021
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